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Chemical Identity and Properties of Trimedlure

Trimedlure is a synthetic attractant used to monitor and control the Mediterranean fruit fly (Ceratitis

capitata). Its core chemical characteristics are summarized in the table below.

Property Description

Primary Use Synthetic kairomone attractant for male Mediterranean fruit flies [1] [2].

Chemical Name tert-butyl (±)-4(or 5)-chloro-2-methylcyclohexanecarboxylate [1] [3].

CAS Registry Number 12002-53-8 (isomeric mixture) [1] [3].

Molecular Formula C₁₂H₂₁ClO₂ [1] [3].

Molecular Weight 232.74 g/mol [3].

Mode of Action Non-toxic; acts as a strong attractant [1].

Regulatory Status in EU Not approved [1].
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Available Physicochemical and Toxicity Data

The following table consolidates key data related to its environmental behavior and ecotoxicology. Note that

many critical fate parameters are not available in the searched literature.

Parameter Value / Status Notes

Solubility in Water 1000 mg/L (at 20°C, pH 7)
[1]

Moderate solubility.

Octanol-Water Partition Coeff.
(Log P)

4.6 [1] Indicates a high potential to
bioaccumulate.

Soil Degradation (DT₅₀) No data available [1] -

Aqueous Hydrolysis DT₅₀ No data available [1] -

Aqueous Photolysis DT₅₀ No data available [1] -

Mammalian Toxicity (Acute
Oral LD₅₀)

4556 mg/kg (Rat) [1] Low toxicity.

Avian Toxicity (Acute LD₅₀) 2000 mg/kg (Northern

bobwhite) [1]

Moderate toxicity.

Experimental Insights on Semiochemical Release

While specific degradation pathways for Trimedlure are not documented, research on other pheromone

dispensers shows that environmental factors critically control release rates, which directly influence

environmental persistence and efficacy [4].

Key Environmental Factors: Studies on passive dispensers for grapevine moths identified
temperature and vapor pressure deficit (VPD) as the most significant variables explaining

pheromone release dynamics in field conditions [4].
Non-Linear Release: The effect of temperature is not linear. High temperatures can accelerate the

release rate more than proportionally, which is a crucial consideration for predicting the lifespan and
environmental load of a dispenser [4].
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Modeling Release Rates: Researchers developed mathematical equations based on accumulated

temperature and VPD to predict pheromone release with high accuracy. This approach could be
applied to model Trimedlure emission in different climates [4].

The diagram below conceptualizes the relationship between environmental factors and the fate of a

semiochemical like Trimedlure.

Environmental Factors
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 Influence  Influence  Influence
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Click to download full resolution via product page

Research Gaps and Proposed Investigations

The absence of specific degradation data for Trimedlure presents a clear direction for future research.

Priority Fate Studies: Laboratory and field studies are needed to determine its hydrolysis rate at
different pH levels, aqueous and soil photolysis rates, and aerobic and anaerobic soil
degradation half-lives (DT₅₀ values).
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Advanced Monitoring Techniques: Modern analytical techniques could be employed. For instance,

air quality sensors that detect Total Volatile Organic Compounds (TVOC) have been successfully
used to monitor lure presence in traps for the Medfly, demonstrating a method for tracking volatile

emissions in the field [5].
Influence of Physiology and Environment: Future studies should account that lure response, and

thus effective degradation, can be influenced by the physiological state of the target insect (e.g., age,
nutritional status) and ambient conditions like temperature [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s576064?utm_src=pdf-bulk
https://www.smolecule.com/products/s576064?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

